2-chloro-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-iodobenzamide

• IUPAC Name: 2-chloro-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-iodobenzamide
• InChI: InChI=1S/C14H7Cl2F3INO/c15-10-4-2-8(20)6-9(10)13(22)21-12-5-7(14(17,18)19)1-3-11(12)16/h1-6H,(H,21,22)
• InChI Key: IGUSQHJZOWYMKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)C2=C(C=CC(=C2)I)Cl)Cl
• Molecular Formula: C14H7Cl2F3INO
• Molecular Weight: 460.0 g/mol

Description

2-chloro-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-iodobenzamide is a chemical compound that has been extensively studied for its scientific research applications. This compound is commonly referred to as CTIB, and it is a potent inhibitor of the protein kinase CK2.

Mechanism of Action

CTIB acts as a competitive inhibitor of CK2, binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of target proteins by CK2, leading to downstream effects such as inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that CTIB has potent anticancer effects in vitro and in vivo. In addition to its effects on CK2, CTIB has also been shown to inhibit other protein kinases, such as PIM1 and PIM3. CTIB has also been shown to induce autophagy, a cellular process that plays a role in cancer cell death.

Advantages and Limitations for Lab Experiments

One advantage of using CTIB in lab experiments is its specificity for CK2. This allows researchers to selectively inhibit CK2 without affecting other protein kinases. However, CTIB has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on CTIB. One area of interest is the development of CTIB derivatives with improved solubility and potency. Another area of interest is the investigation of CTIB's effects on other cellular processes, such as DNA damage repair and immune function. Finally, CTIB's potential as a cancer therapeutic should be further explored in preclinical and clinical studies.

Synthesis Methods

The synthesis of CTIB involves a multistep process that begins with the reaction of 5-iodoanthranilic acid with thionyl chloride to form 5-iodoanthranilic acid chloride. This compound is then reacted with 2-chloro-5-(trifluoromethyl)aniline to form the intermediate 5-iodo-N-(2-chloro-5-(trifluoromethyl)phenyl)anthranilic acid chloride. Finally, this intermediate is reacted with ammonia to form CTIB.

Scientific Research Applications

CTIB has been extensively studied for its scientific research applications, primarily due to its ability to selectively inhibit CK2. CK2 is a protein kinase that is involved in many cellular processes, including cell proliferation, cell differentiation, and apoptosis. Inhibition of CK2 has been shown to have anticancer effects, making CTIB a potential candidate for cancer therapy.